N-(4-nitrophenyl)-2-quinolinecarboxamide

• IUPAC Name: N-(4-nitrophenyl)quinoline-2-carboxamide
• InChI: InChI=1S/C16H11N3O3/c20-16(17-12-6-8-13(9-7-12)19(21)22)15-10-5-11-3-1-2-4-14(11)18-15/h1-10H,(H,17,20)
• InChI Key: KDMFKOCHLDSHAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H11N3O3
• DSSTOX Substance ID: DTXSID20387103
• Molecular Weight: 293.28 g/mol
• CAS RN: 22765-58-8

Description

N-(4-nitrophenyl)-2-quinolinecarboxamide, commonly known as Nitroquipazine, is a chemical compound that has been widely used in scientific research for its unique properties. Nitroquipazine is a potent inhibitor of serotonin uptake, making it a valuable tool for studying the role of serotonin in various physiological and pathological processes. In

Mechanism of Action

Nitroquipazine works by inhibiting the reuptake of serotonin into presynaptic neurons. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can then bind to postsynaptic receptors and elicit a response. Nitroquipazine has been shown to be a selective inhibitor of serotonin uptake, with little or no effect on the uptake of other neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
Nitroquipazine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain and to decrease the levels of serotonin in platelets. Nitroquipazine has also been shown to inhibit the binding of serotonin to its receptors, which can lead to a decrease in the activity of postsynaptic neurons.

Advantages and Limitations for Lab Experiments

Nitroquipazine has several advantages for lab experiments. It is a potent inhibitor of serotonin uptake, making it a valuable tool for investigating the role of serotonin in various physiological and pathological processes. Nitroquipazine is also relatively easy to synthesize, making it readily available to researchers. However, Nitroquipazine has some limitations as well. It has been shown to have some toxicity in certain cell types, and its effects on other neurotransmitters are not well understood.

Future Directions

There are several future directions for research involving Nitroquipazine. One area of interest is the development of more selective inhibitors of serotonin uptake. Another area of interest is the investigation of the effects of Nitroquipazine on other neurotransmitters, such as dopamine and norepinephrine. Additionally, Nitroquipazine could be used to investigate the role of serotonin in various diseases, such as depression and anxiety disorders. Overall, Nitroquipazine has the potential to be a valuable tool for investigating the complex interactions between neurotransmitters and their receptors in the brain.

Synthesis Methods

Nitroquipazine can be synthesized using a two-step process. The first step involves the reaction of 4-nitroaniline with 2-chloroquinoline in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with a carboxylic acid derivative such as acetic anhydride to yield Nitroquipazine. This synthesis method has been well-documented in the literature and has been used by many researchers to obtain high yields of Nitroquipazine.

Scientific Research Applications

Nitroquipazine has been extensively used in scientific research to study the role of serotonin in various physiological and pathological processes. It has been shown to be a potent inhibitor of serotonin uptake, making it a valuable tool for investigating the function of serotonin in the central nervous system. Nitroquipazine has also been used to study the effects of serotonin on platelet aggregation, vascular tone, and smooth muscle contraction.